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Compound of Interest

Compound Name:
N-Amino-3-methyl-pyridine-2-

carboxamidine

Cat. No.: B11769487

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 3-methylpyridine-2-carboximidohydrazide, a

heterocyclic compound with significant potential in medicinal chemistry and materials science.

We will delve into its precise chemical identity, including its IUPAC nomenclature, and present a

technically grounded overview of its synthesis, physicochemical properties, and prospective

applications. The methodologies and mechanistic insights are supported by authoritative

references to ensure scientific integrity.

IUPAC Nomenclature and Structural Elucidation
The compound commonly referred to as 3-methyl-pyridine-2-carboxamidrazone is more

formally and accurately named according to IUPAC nomenclature guidelines.

Preferred IUPAC Name (PIN)
The preferred IUPAC name for the structure is 3-methylpyridine-2-carboximidohydrazide.

This name is derived from the following structural components:
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Pyridine: The core is a six-membered aromatic heterocycle containing one nitrogen atom.

The numbering of the ring atoms begins at the nitrogen.[1][2]

3-Methyl: A methyl group is substituted at the third position of the pyridine ring.[3]

2-Carboximidohydrazide: This functional group, attached to the second position of the

pyridine ring, is a derivative of a carboxylic acid where the hydroxyl group is replaced by a

hydrazinyl group (-NHNH2) and the carbonyl oxygen is replaced by an imino group (=NH).

However, a more precise interpretation based on the common name "carboxamidrazone"

suggests a derivative of a carboxamide where the carbonyl oxygen is replaced by a

hydrazono group (=N-NH2). This leads to the carboximidohydrazide functional group, -C(=N-

NH2)NH2.

Structural Diagram
Figure 1: Chemical structure of 3-methylpyridine-2-carboximidohydrazide.

Physicochemical Properties
While experimental data for 3-methylpyridine-2-carboximidohydrazide is not widely available,

its properties can be predicted based on its structural components.
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Property
Predicted
Value/Characteristic

Rationale

Molecular Formula C7H10N4
Based on atom count from the

structure.

Molar Mass 150.18 g/mol
Calculated from the molecular

formula.

Appearance
Likely a solid at room

temperature.

Similar to other complex

hydrazones and pyridine

derivatives.[4]

Solubility

Expected to be soluble in polar

organic solvents. Limited

solubility in water.

The pyridine nitrogen and the

hydrazide group can form

hydrogen bonds.

Basicity A weak base.

The pyridine ring nitrogen has

a lone pair of electrons.[3] The

exocyclic nitrogen atoms also

contribute to basicity.

Synthesis Pathway
A plausible synthetic route to 3-methylpyridine-2-carboximidohydrazide can be designed

starting from commercially available precursors. The following multi-step synthesis is proposed

based on established organic chemistry principles.

Overall Synthesis Workflow

3-Methylpyridine
(3-Picoline) Oxidation 3-Methylpyridine-N-oxide Cyanation 2-Cyano-3-methylpyridine Pinner Reaction Methyl 3-methylpyridine-2-imidate Hydrazinolysis 3-Methylpyridine-2-carboximidohydrazide

Click to download full resolution via product page

Figure 2: Proposed synthetic workflow for 3-methylpyridine-2-carboximidohydrazide.

Step-by-Step Experimental Protocol
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Step 1: Synthesis of 3-Methylpyridine-2-carbonitrile

This initial step involves the ammoxidation of 3-methylpyridine.

Reactants: 3-methylpyridine, ammonia, and an oxygen source (e.g., air).

Catalyst: A mixed metal oxide catalyst, typically based on vanadium and molybdenum.

Procedure:

A gaseous mixture of 3-methylpyridine, ammonia, and air is passed over a heated catalyst

bed.

The reaction is typically carried out at elevated temperatures (350-450 °C).

The product, 3-cyanopyridine (also known as 3-methylpyridine-2-carbonitrile), is

condensed and purified by distillation or crystallization.[3]

Causality: The ammoxidation process combines oxidation and amination in a single step,

providing an efficient route to the nitrile from the methyl group.[3]

Step 2: Synthesis of Methyl 3-methylpyridine-2-imidate hydrochloride (Pinner Reaction

Intermediate)

Reactants: 3-Methylpyridine-2-carbonitrile, anhydrous methanol, and dry hydrogen chloride

gas.

Procedure:

Suspend 3-methylpyridine-2-carbonitrile in an excess of anhydrous methanol in a flask

equipped with a gas inlet tube and a drying tube.

Cool the mixture in an ice bath.

Bubble dry hydrogen chloride gas through the stirred solution until saturation.

Seal the flask and allow it to stand at a low temperature (e.g., 0-5 °C) for 24-48 hours.
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The product, the imidate hydrochloride salt, will precipitate. Collect the solid by filtration,

wash with cold, dry diethyl ether, and dry under vacuum.

Causality: The Pinner reaction is a classic method for converting nitriles into imidates. The

acidic conditions activate the nitrile towards nucleophilic attack by the alcohol.

Step 3: Synthesis of 3-Methylpyridine-2-carboximidohydrazide

Reactants: Methyl 3-methylpyridine-2-imidate hydrochloride and hydrazine hydrate.

Procedure:

Dissolve the methyl 3-methylpyridine-2-imidate hydrochloride from the previous step in a

suitable anhydrous solvent, such as ethanol.

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of hydrazine hydrate to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the solvent can be removed under reduced pressure. The resulting

crude product can be purified by recrystallization from an appropriate solvent system (e.g.,

ethanol/ether).

Causality: Hydrazine is a potent nucleophile that readily displaces the methoxy group of the

imidate to form the desired carboximidohydrazide.

Potential Applications
The structural motifs within 3-methylpyridine-2-carboximidohydrazide, namely the pyridine ring

and the carboximidohydrazide group, suggest a range of potential applications in drug

development and materials science.

Medicinal Chemistry

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11769487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme Inhibition: The pyridine ring is a common feature in many biologically active

compounds.[2] The carboximidohydrazide moiety can act as a chelating agent for metal ions

within enzyme active sites. This makes the compound a candidate for screening as an

inhibitor of metalloenzymes.

Antimicrobial and Antiviral Agents: Hydrazone derivatives have shown a broad spectrum of

biological activities, including antimicrobial and antiviral properties.[4] The combination of the

pyridine and hydrazone-like functionalities may lead to synergistic effects.

Coordination Chemistry and Materials Science
Ligand for Metal Complexes: The nitrogen atoms in the pyridine ring and the

carboximidohydrazide group can act as donor atoms, allowing the molecule to function as a

ligand in the formation of coordination complexes with various metal ions. These complexes

may exhibit interesting magnetic, optical, or catalytic properties.

Conclusion
3-Methylpyridine-2-carboximidohydrazide is a compound with a well-defined structure based on

IUPAC nomenclature principles. While detailed experimental data on this specific molecule is

sparse, its synthesis is achievable through established chemical transformations. Its structural

features suggest promising avenues for research in medicinal chemistry as a potential enzyme

inhibitor and in materials science as a versatile ligand. Further investigation into the synthesis,

characterization, and biological evaluation of this compound is warranted to fully explore its

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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